Cas no 1805579-26-3 (4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1805579-26-3
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880461
• Update Time: 2025-05-19

4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C10H5F5N2O2/c11-9(12)7-5(2-16)4(1-6(18)19)3-17-8(7)10(13,14)15/h3,9H,1H2,(H,18,19)
• InChI Key： ZVNSZPJJFPOFSO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC=C(CC(=O)O)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid

4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic Acid: A Comprehensive Overview

The compound with CAS No 1805579-26-3, commonly referred to as 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents that confer it with distinct chemical and biological characteristics.

The molecular structure of 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid is characterized by the presence of a cyano group (-CN) at the 4-position, a difluoromethyl group (-CHF₂) at the 3-position, and a trifluoromethyl group (-CF₃) at the 2-position of the pyridine ring. Additionally, an acetic acid group (-CH₂COOH) is attached at the 5-position. These substituents not only enhance the molecule's stability but also contribute to its electronic and steric properties, making it a promising candidate for various chemical and biological applications.

Recent studies have highlighted the potential of 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid in drug discovery. Its unique combination of electron-withdrawing groups (cyano, difluoromethyl, and trifluoromethyl) makes it an ideal candidate for modulating enzyme activity or receptor binding in biological systems. For instance, researchers have explored its role as a potential inhibitor of certain kinases, which are crucial targets in cancer therapy.

The synthesis of 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions to introduce the desired functional groups. The use of advanced synthetic techniques, such as Suzuki coupling or nucleophilic aromatic substitution, has enabled chemists to achieve high yields and purity in the production of this compound.

In terms of biological activity, 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid has shown promising results in preclinical studies. For example, it has demonstrated potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases such as arthritis. Furthermore, its ability to modulate ion channels has led to investigations into its potential use in treating neurological disorders.

The application of 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid extends beyond pharmacology. Its structural features make it a valuable component in materials science, particularly in the development of advanced polymers and coatings with enhanced thermal and mechanical properties. Researchers have also explored its use as a precursor for synthesizing other bioactive molecules with diverse functionalities.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No 1805579-26-3) is a versatile compound with a wide range of potential applications in medicine, materials science, and beyond. As ongoing research continues to uncover its full potential, this molecule is poised to play a significant role in advancing both academic and industrial endeavors.